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Compound of Interest

Compound Name: Barium azide

Cat. No.: B098342

This guide provides essential information, troubleshooting advice, and safety protocols for
researchers, scientists, and drug development professionals working with barium azide. Given
its hazardous nature, proper storage and handling are critical to ensure laboratory safety and
experimental integrity.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for barium azide?

Al: Barium azide should not be stored for long periods.[1] It must be stored as a wet solid,
typically wetted with at least 50% water by mass, to reduce its sensitivity to shock and heat.[2]
[3][4] The material should be kept in tightly closed containers in a cool, well-ventilated area.[5]
It is crucial to store it away from sources of heat, shock, friction, and ignition.[5][6]

Q2: Why is it critical to keep barium azide wet during storage?

A2: Dry barium azide is a high explosive that can be easily ignited by heat, shock, or friction.
[2][5][6] Wetting the compound, typically as a slurry with at least 50% water, significantly
reduces its sensitivity and allows for safer handling and shipping.[1][4][7] If the material is
allowed to dry out, it may explode.[2][3]

Q3: What materials are incompatible with barium azide and should be avoided during
storage?
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A3: Barium azide should be stored away from strong acids (like hydrochloric, sulfuric, and
nitric acid) and metal salts.[5] Contact with acids can form hydrazoic acid, which is highly toxic
and explosive.[8][9] It is also incompatible with strong oxidizing and reducing agents.[2][3] Do
not use metal utensils or store in containers made of metals like copper or lead, as this can
form other highly sensitive and explosive metal azides.[8][9]

Q4: What are the signs of instability or decomposition in a stored sample of barium azide?

A4: Visual signs of decomposition can include the formation of metallic barium nuclei.[10][11]
The thermal decomposition process is autocatalytic, meaning it is accelerated by the solid
product.[12] Pre-illumination with ultraviolet light can also shorten the induction period for
thermal decomposition.[11] Any unexplained changes in appearance or the presence of gas
evolution should be treated as a sign of instability.

Q5: How does temperature affect the stability of barium azide?

A5: Barium azide is sensitive to heat.[5] Thermal decomposition begins at approximately
160°C (320°F) and can lead to an explosion at higher temperatures (around 225°C).[1][13][14]
The rate of decomposition increases with temperature.[7] Alkaline earth azides, including
barium azide, generally decompose at temperatures about 200°C lower than other types of
azides.[10][11]

Troubleshooting Guide

This section addresses specific issues that may arise during the storage and handling of
barium azide.

Issue 1: The stored barium azide appears to have dried out.

e Problem: The sample has lost its protective water content, making it extremely sensitive to
shock, friction, and heat.[2][3][6]

e Solution:

o DO NOT HANDLE THE DRY MATERIAL. Do not attempt to open the container or scrape
the material.
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o Evacuate the immediate area and prevent access.
o Eliminate all sources of ignition, including sparks, open flames, and static electricity.[5][6]

o Contact your institution's Environmental Health & Safety (EHS) office or a specialist in
hazardous waste disposal immediately for guidance.[5] Do not attempt to re-wet the
material without expert supervision.

Issue 2: Discoloration or unexpected crystal growth is observed in the container.

e Problem: This could indicate contamination or the onset of decomposition, potentially forming

more sensitive compounds.
e Solution:
o Treat the material as unstable. Avoid moving or disturbing the container.

o Follow the same initial safety precautions as for dried-out material: evacuate the area,
eliminate ignition sources, and contact your EHS office.

o Provide the EHS team with all available information about the sample's history and
storage conditions.

Issue 3: A spill of wet barium azide slurry has occurred.

o Problem: While less sensitive than dry material, the spilled slurry still poses a significant
hazard. The primary risk is the material drying out.

e Solution:
o Keep the spill area wet by slowly adding flooding quantities of water.[4]
o Eliminate all ignition sources from the immediate area.[4][6]

o Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles,
and a lab coat.[2]
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o Contain the spill using inert, non-combustible absorbent materials and dike the area for
later disposal.[4] Do not use metal tools for cleanup.[5]

o Collect the material and place it in a suitable, closed container for hazardous waste
disposal, ensuring it remains wet.[2]

o Report the spill to your EHS office.

Troubleshooting Workflow Diagram

Caption: Logical workflow for troubleshooting potential barium azide instability.

Quantitative Data Summary

The stability of barium azide is primarily described in qualitative safety terms rather than
guantitative decomposition rates over time. Long-term storage is strongly discouraged.[1] The
following tables summarize key physical and chemical properties.

Table 1: Physical and Chemical Properties of Barium Azide

Property Value Source(s)

Chemical Formula Ba(Ns)2 [13]

Molar Mass 221.37 g/mol [1][13]

Appearance White crystalline solid [11[7]

Density 2.936 g/cm3 [1107]

Melting Point 126 °C (259 °F) [11[7]

Decomposition Temp. Begins at ~160-225 °C (320- [11071114]
437 °F)

Vapor Pressure ~0 mmHg [11[7]

Table 2: Solubility of Barium Azide in Water
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Temperature Solubility (g / 100 mL) Source(s)
0 °C (32 °F) 11.5 [1][13]
15.7 °C (60.3 °F) 14.98 [1][13]
20 °C (68 °F) 15.36 [1][13]
70 °C (158 °F) 24.75 [1][13]

Experimental Protocols

When assessing the stability of a stored barium azide sample, several analytical techniques
can be employed. All work must be conducted behind a blast shield with appropriate PPE.

1. Thermal Stability Analysis (General Methodology)

¢ Objective: To determine the onset temperature of decomposition and measure the energy
released.

o Techniques: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).
e Procedure:

o Carefully prepare a small sample (typically 1-5 mg) of the wetted material in a hermetically
sealed aluminum pan. This must be done in a controlled environment to prevent drying.

o Place the sample pan and a reference pan in the instrument (DSC or TGA).

o Heat the sample at a controlled linear rate (e.g., 5-10 °C/min) under an inert atmosphere
(e.g., nitrogen).

o In DSC, monitor the heat flow. A sharp exothermic peak indicates decomposition. The
onset temperature of this peak is a key stability indicator.

o In TGA, monitor the mass loss. The thermal decomposition of barium azide into barium
and nitrogen gas (Ba(Ns)2 — Ba + 3 N2) results in a significant mass loss corresponding to
the release of N2.[1]
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o Compare the resulting thermogram to that of a known, pure reference sample to identify
any lowering of the decomposition temperature, which would indicate reduced stability.

2. Impact Sensitivity Testing (General Methodology)

o Objective: To assess the material's sensitivity to mechanical shock, which may increase with
improper storage. Azides are known to be sensitive to impact.[15]

e Technique: Drop-weight impact test.[15]
e Procedure:
o Asmall, precise amount of the test material (e.g., 20-40 mg) is placed on a steel anvil.[15]

o A standard weight (e.g., 2.5 kg) is dropped from a specified, variable height onto the
sample.[15]

o The test is repeated multiple times at various heights to determine the Hso value, which is
the height from which the weight will cause an explosion in 50% of the trials.[15]

o Anincrease in sensitivity (i.e., a lower Hso value) compared to a reference standard
indicates potential degradation or instability. Note that wet barium azide is far less
sensitive to impact than dry barium azide.[1]

Experimental Workflow for Stability Assessment

Caption: General workflow for the experimental assessment of stored barium azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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